Cas no 2169450-10-4 (methyl 2-{6,7,8,9-tetrahydro-5H-benzo7annulen-7-ylidene}acetate)

• Product Name: methyl 2-{6,7,8,9-tetrahydro-5H-benzo7annulen-7-ylidene}acetate
• CAS No: 2169450-10-4
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6278269
• PubChem ID: 165784563
• Update Time: 2025-05-19

methyl 2-{6,7,8,9-tetrahydro-5H-benzo7annulen-7-ylidene}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{6,7,8,9-tetrahydro-5H-benzo7annulen-7-ylidene}acetate
• methyl 2-{6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-ylidene}acetate
• 2169450-10-4
• EN300-1459993

• Inchi： 1S/C14H16O2/c1-16-14(15)10-11-6-8-12-4-2-3-5-13(12)9-7-11/h2-5,10H,6-9H2,1H3
• InChI Key： HRLLULZQZCVRPD-UHFFFAOYSA-N
• SMILES： O(C)C(/C=C1/CCC2C=CC=CC=2CC/1)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-{6,7,8,9-tetrahydro-5H-benzo7annulen-7-ylidene}acetate

Methyl 2-{6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-ylidene}acetate (CAS No. 2169450-10-4): A Comprehensive Overview

Methyl 2-{6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-ylidene}acetate, identified by its CAS number 2169450-10-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to the class of benzoannulene derivatives, which have garnered considerable attention due to their unique structural properties and potential biological activities. The detailed structure of this molecule includes a fused benzene ring system with a tetrahydropyran ring attached at the 7-position, forming a complex and rigid framework that may contribute to its distinct chemical behavior.

Themethyl 2-{6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-ylidene}acetate molecule exhibits a high degree of structural complexity, which has led to its investigation in various scientific studies. One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The benzoannulene core is known for its ability to interact with biological targets in unique ways, making it a valuable component in the design of novel therapeutic agents.

Recent research has highlighted the importance of benzoannulene derivatives in medicinal chemistry. These compounds have been shown to possess properties that make them suitable for applications ranging from anti-inflammatory agents to potential anticancer drugs. Themethyl 2-{6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-ylidene}acetate, with its specific substitution pattern, has been studied for its ability to modulate biological pathways associated with various diseases.

In particular, thetetrahydropyran moiety in the structure ofmethyl 2-{6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-ylidene}acetate contributes to its overall pharmacological profile. This functional group can influence the compound's solubility, metabolic stability, and interaction with biological targets. The presence of thistetrahydropyran ring also suggests potential for further derivatization, allowing researchers to fine-tune the properties of the molecule for specific applications.

The synthesis ofmethyl 2-{6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-ylidene}acetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the construction of the benzoannulene core followed by functionalization at the 7-position with the tetrahydropyran ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

Once synthesized, the characterization ofmethyl 2-{6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-ylidene}acetate is crucial for understanding its chemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to confirm the structure and purity of the compound. These analytical methods provide detailed insights into the molecular architecture and help in identifying any impurities or degradation products.

The pharmacological evaluation ofmethyl 2-{6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-ylidene}acetate has been a focus of recent studies. Initial in vitro assays have shown promising results regarding its interaction with various biological targets. For instance, research indicates that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential therapeutic applications in conditions where inflammation plays a significant role.

In addition to its anti-inflammatory properties,methyl 2-{6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-ylidene}acetate has also been investigated for its possible anticancer effects. Studies have demonstrated that benzoannulene derivatives can disrupt cancer cell proliferation by targeting specific molecular pathways. The unique structure of this compound may allow it to interact with cancer-related proteins or enzymes in a way that inhibits tumor growth.

The development of novel drug candidates often involves optimizing existing scaffolds to enhance their efficacy and reduce side effects. In the case ofmethyl 2-{6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-ylidene}acetate, researchers are exploring various strategies to modify its structure while maintaining or improving its biological activity. This includes introducing different substituents at strategic positions on the molecule to fine-tune its pharmacological properties.

The use of computational methods has also played a significant role in the study ofmethyl 2-{6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-ylidene}acetate. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level. These predictions help guide experimental design and can accelerate the discovery process by identifying promising candidates for further testing.

In conclusion,methyl 2-{6，71，8，9—tetrahydropyran—5H—benz0【71】anuen—71—y1idenesaeetate (CAS No．21694s0—10—4)